Cas no 627833-59-4 (4-(4-methylbenzenesulfonyl)-N-(oxolan-2-yl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-methylbenzenesulfonyl)-N-(oxolan-2-yl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine
• CAS No: 627833-59-4
• MF: C₁₉H₂₀N₂O₄S₂
• MW: 404.503102302551
• CID: 5418705
• Update Time: 2025-07-13

4-(4-methylbenzenesulfonyl)-N-(oxolan-2-yl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)sulfonyl-N-(oxolan-2-ylmethyl)-2-thiophen-2-yl-1,3-oxazol-5-amine
• 4-(4-methylbenzenesulfonyl)-N-(oxolan-2-yl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine

• Inchi： 1S/C19H20N2O4S2/c1-13-6-8-15(9-7-13)27(22,23)19-18(20-12-14-4-2-10-24-14)25-17(21-19)16-5-3-11-26-16/h3,5-9,11,14,20H,2,4,10,12H2,1H3
• InChI Key： AVAIQNCQSPQNTD-UHFFFAOYSA-N
• SMILES： O1C(NCC2CCCO2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1SC=CC=1

Additional information on 4-(4-methylbenzenesulfonyl)-N-(oxolan-2-yl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine

Comprehensive Analysis of 4-(4-methylbenzenesulfonyl)-N-(oxolan-2-yl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627833-59-4)

The compound 4-(4-methylbenzenesulfonyl)-N-(oxolan-2-yl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine (CAS No. 627833-59-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique combination of a thiophene ring, oxazole core, and tosyl (p-toluenesulfonyl) group makes it a versatile intermediate for drug discovery and organic synthesis. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with studies suggesting applications in targeted therapies for various conditions.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this molecule, especially those containing both oxazole and thiophene moieties. These structural features are known to contribute to enhanced bioavailability and target binding affinity, making them valuable in medicinal chemistry. The presence of the sulfonyl group in this compound further enhances its potential as a protease inhibitor, a property that aligns with current trends in drug development for various therapeutic areas.

The synthesis of CAS 627833-59-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ microwave-assisted synthesis or flow chemistry techniques, which are currently hot topics in pharmaceutical manufacturing. These methods not only improve efficiency but also align with the industry's growing emphasis on green chemistry principles and sustainable production methods.

From a structural perspective, the oxolan-2-ylmethyl (tetrahydrofurfuryl) amine substituent in this molecule contributes to its conformational flexibility, which is crucial for optimal binding to biological targets. This feature, combined with the electron-rich thiophene ring, makes the compound particularly interesting for researchers working on GPCR-targeted drugs and enzyme modulators. Recent computational studies using molecular docking simulations have suggested potential interactions with various protein targets, though further experimental validation is needed.

The physicochemical properties of 4-(4-methylbenzenesulfonyl)-N-(oxolan-2-yl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine make it suitable for various formulation approaches. Its moderate logP value suggests reasonable membrane permeability, while the presence of hydrogen bond acceptors and donors contributes to its solubility profile. These characteristics are particularly relevant in today's pharmaceutical landscape, where researchers are actively seeking compounds that balance lipophilicity and aqueous solubility for optimal drug performance.

Quality control of this compound involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, with particular attention to potential impurities that may form during synthesis or storage. The pharmaceutical industry's current focus on quality by design (QbD) principles makes thorough characterization of such compounds essential. Stability studies under various conditions (temperature, humidity, light exposure) are typically conducted to ensure proper handling and storage requirements.

While not currently approved for therapeutic use, CAS 627833-59-4 represents an important research chemical in the field of medicinal chemistry. Its structural features align with several current trends in drug discovery, including the development of targeted small molecules and allosteric modulators. The compound's potential applications extend beyond pharmaceuticals, with possible uses in organic electronics due to its conjugated system and electron-rich heterocycles.

Future research directions for this compound may include detailed structure-activity relationship (SAR) studies, optimization of its physicochemical properties, and investigation of its pharmacokinetic profile. The growing interest in polypharmacology approaches suggests that molecules with such complex structures may offer advantages in addressing multiple targets simultaneously. As the field moves toward more personalized medicine, compounds like this may play important roles in developing tailored therapeutic solutions.

From a commercial perspective, 4-(4-methylbenzenesulfonyl)-N-(oxolan-2-yl)methyl-2-(thiophen-2-yl)-1,3-oxazol-5-amine is primarily available as a research chemical from specialty suppliers. The market for such fine chemicals has been growing steadily, driven by increasing R&D investments in both academic and industrial settings. Proper handling and characterization remain essential, as with all research compounds, to ensure reproducible results in experimental settings.

In conclusion, CAS 627833-59-4 represents an interesting case study in modern heterocyclic chemistry and drug discovery. Its complex structure embodies several desirable features for medicinal chemistry applications while also presenting opportunities for further optimization and development. As research continues to explore the potential of such molecules, they may contribute to addressing current challenges in therapeutic development and materials science.